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Abstract

2-Benzylisoindolin-5-amine hydrochloride is a chemical compound with the CAS number
1187830-69-8. While specific, publicly available data on its detailed chemical and physical
properties are limited, this guide provides a summary of the available information and places
the compound within the broader context of isoindoline derivatives, a class of molecules with
significant interest in pharmaceutical research and development. This document is intended to
serve as a foundational resource for researchers and professionals investigating this
compound and related structures.

Introduction to 2-Benzylisoindolin-5-amine
Hydrochloride

2-Benzylisoindolin-5-amine hydrochloride is a heterocyclic organic compound. The
isoindoline core is a bicyclic structure composed of a benzene ring fused to a five-membered
nitrogen-containing ring.[1] This particular derivative features a benzyl group attached to the
nitrogen atom of the isoindoline ring and an amine group at the 5-position, and it is supplied as
a hydrochloride salt. The isoindoline scaffold is a key structural motif in a number of clinically
used drugs.[2]
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Chemical and Physical Properties

Detailed experimental data for 2-Benzylisoindolin-5-amine hydrochloride is not widely
available in the public domain. However, based on information from chemical suppliers, the
following properties can be summarized:

Property Value Source

CAS Number 1187830-69-8 [3]

Molecular Formula C15H17CIN2 Sigma-Aldrich
Molecular Weight 260.77 g/mol

Note: Quantitative data such as melting point, boiling point, and solubility in various solvents
are not currently available in the searched scientific literature or databases. Spectroscopic data
(NMR, IR, Mass Spectrometry) are mentioned as being available from some commercial
suppliers upon request but are not publicly published.[3]

Synthesis and Characterization

Specific, detailed experimental protocols for the synthesis of 2-Benzylisoindolin-5-amine
hydrochloride are not readily found in published literature. However, general synthetic routes
to isoindoline derivatives have been described. These methods often involve the reduction of
isoindolinones or the cyclization of appropriate precursors. For example, the synthesis of
chlorisondamine, another isoindoline-containing drug, involves the stepwise reduction of an N-
alkylated phthalimide with a reducing agent like LiAlH4.[2] It is plausible that a similar multi-step
synthesis, starting from a substituted phthalimide or a related precursor, could be employed to
produce 2-Benzylisoindolin-5-amine, which would then be converted to its hydrochloride salt.

A general workflow for a hypothetical synthesis and characterization process is outlined below.
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Caption: Hypothetical workflow for the synthesis and characterization of 2-Benzylisoindolin-5-
amine hydrochloride.

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature regarding the biological
activity or mechanism of action of 2-Benzylisoindolin-5-amine hydrochloride. However, the
broader class of isoindoline derivatives is of significant interest to the pharmaceutical industry
due to their diverse biological activities.[4][5]
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Derivatives of isoindoline have been investigated for a range of therapeutic applications,
including:

e Anticancer Agents: Some isoindolinone derivatives have shown promising anticancer activity.

[4]

e Enzyme Inhibition: Isoindoline-based compounds have been studied as inhibitors of
enzymes such as carbonic anhydrase and cyclooxygenase (COX-1 and COX-2).[4][6]

» Neurodegenerative Diseases: Certain isoindoline-1,3-dione derivatives have been evaluated
as potential inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) for
the potential treatment of Alzheimer's disease.[7]

Given the structural motifs present in 2-Benzylisoindolin-5-amine hydrochloride, it is
conceivable that it could be investigated for similar biological activities. The benzyl group and
the amino group provide points for potential interaction with biological targets.

The logical relationship for investigating the potential of a novel isoindoline derivative like the
one in question is depicted in the following diagram.
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Caption: A logical workflow for the investigation of the biological activity of a novel chemical
entity.

Conclusion

2-Benzylisoindolin-5-amine hydrochloride is a chemical entity for which detailed public data
is scarce. This guide has summarized the available information and provided context by
highlighting the significance of the broader isoindoline class of compounds in medicinal
chemistry. Further research is required to fully characterize the chemical, physical, and
biological properties of this specific molecule. The information and diagrams provided herein
offer a framework for researchers and drug development professionals to approach the study of
this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Benzylisoindolin-5-amine Hydrochloride: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581392#2-benzylisoindolin-5-amine-hydrochloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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